Cas no 28559-36-6 (3-(1-Naphthyloxy)methylpiperidinehydrochloride)

• Product Name: 3-(1-Naphthyloxy)methylpiperidinehydrochloride
• CAS No: 28559-36-6
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 1069159
• PubChem ID: 45074928
• Update Time: 2025-06-08

3-(1-Naphthyloxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(1-Naphthyloxy)methyl]piperidine hydrochloride
• 28559-36-6
• 3-(naphthalen-1-yloxymethyl)piperidine;hydrochloride
• 3-((Naphthalen-1-yloxy)methyl)piperidine hydrochloride
• AKOS015844637
• 3-[(naphthalen-1-yloxy)methyl]piperidine hydrochloride
• 3-[(1-Naphthyloxy)methyl]piperidinehydrochloride
• 3-(1-Naphthyloxy)methylpiperidinehydrochloride

• MDL： MFCD08146660
• Inchi： 1S/C16H19NO.ClH/c1-2-8-15-14(6-1)7-3-9-16(15)18-12-13-5-4-10-17-11-13;/h1-3,6-9,13,17H,4-5,10-12H2;1H
• InChI Key： XUQMNXUBAVIRSP-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC2C=CC=CC1=2)CC1CNCCC1

Computed Properties

• Exact Mass: 277.1233420g/mol
• Monoisotopic Mass: 277.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1-Naphthyloxy)methylpiperidinehydrochloride

Comprehensive Overview of 3-(1-Naphthyloxy)methylpiperidine hydrochloride (CAS No. 28559-36-6)

3-(1-Naphthyloxy)methylpiperidine hydrochloride (CAS No. 28559-36-6) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its naphthyloxy and piperidine moieties, has garnered attention for its potential role in drug development, particularly in targeting neurological and metabolic pathways. Researchers and industry professionals frequently search for terms like "3-(1-Naphthyloxy)methylpiperidine hydrochloride uses", "CAS 28559-36-6 properties", and "naphthyloxy derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The molecular structure of 3-(1-Naphthyloxy)methylpiperidine hydrochloride combines a piperidine ring with a naphthyloxy group, enhancing its binding affinity to specific biological targets. This structural feature aligns with current trends in precision medicine and small-molecule drug design, where compounds with tailored functional groups are prioritized. Recent studies have explored its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and oncological research. Searches for "GPCR modulators 2024" or "piperidine-based therapeutics" often intersect with discussions about this compound.

In synthetic chemistry, 3-(1-Naphthyloxy)methylpiperidine hydrochloride serves as a versatile intermediate. Its hydrochloride salt form improves solubility, a critical factor for high-throughput screening (HTS) in drug discovery—a frequently searched term alongside "CAS 28559-36-6 synthesis". The compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common queries like "naphthyloxy compound stability" or "piperidine derivatives bioavailability".

Environmental and safety profiles of 3-(1-Naphthyloxy)methylpiperidine hydrochloride are also of interest. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines—a recurring search theme among chemists. The compound’s low ecotoxicity (a trending keyword in green chemistry) further supports its use in sustainable research practices.

Emerging applications include its exploration in bioimaging probes due to the fluorescent properties of the naphthyl group. This aligns with the surge in searches for "small-molecule fluorescent tags" and "non-toxic imaging agents". Additionally, its potential in allosteric modulation—a cutting-edge concept in drug discovery forums—has sparked discussions about its mechanism of action.

In summary, 3-(1-Naphthyloxy)methylpiperidine hydrochloride (CAS No. 28559-36-6) represents a multifaceted compound bridging medicinal chemistry, molecular biology, and material science. Its alignment with trending topics like "targeted therapy" and "chemical probes" ensures continued relevance in both academic and industrial research landscapes.